Cas no 90042-88-9 (2,6-Dichloro-N-Benzyl-4-Pyrimidinamine)

• Product Name: 2,6-Dichloro-N-Benzyl-4-Pyrimidinamine
• CAS No: 90042-88-9
• MF: C₁₁H₉Cl₂N₃
• MW: 254.115259885788
• MDL: MFCD00453597
• CID: 795618
• PubChem ID: 13230135
• Update Time: 2025-04-19

2,6-Dichloro-N-Benzyl-4-Pyrimidinamine Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine, 2,6-dichloro-N-(phenylmethyl)-
• 2,6-DICHLORO-N-BENZYL-4-PYRIMIDINAMINE
• N-BENZYL-2,6-DICHLOROPYRIMIDIN-4-AMINE
• 90042-88-9
• J-523461
• SCHEMBL9884921
• DTXSID70530384
• 2,6-Dichloro-N-Benzyl-4-Pyrimidinamine

• MDL： MFCD00453597
• Inchi： 1S/C11H9Cl2N3/c12-9-6-10(16-11(13)15-9)14-7-8-4-2-1-3-5-8/h1-6H,7H2,(H,14,15,16)
• InChI Key： REGLMDZQHURIFN-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC(=N1)Cl)NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 253.0173527g/mol
• Monoisotopic Mass: 253.0173527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 37.8Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 409.9±30.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

2,6-Dichloro-N-Benzyl-4-Pyrimidinamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)